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Compound of Interest

Compound Name:
2-(4-Bromo-2-

methylphenoxy)acetic acid

CAS No.: 6956-82-7

Cat. No.: B1266749

Get Quote

Part 1: Executive Summary & Immediate Action
Treat this substance as a Halogenated Organic Acid. Strict segregation from non-halogenated

waste streams is required to comply with environmental regulations (preventing dioxin

formation during incineration) and to manage disposal costs.

Critical Parameter Operational Directive

Primary Hazard
Irritant (Skin/Eye/Respiratory).[1] Potential

aquatic toxin.[2]

Waste Class
Halogenated Organic. Do NOT drain dispose.[3]

[4]

Incompatibility Strong Oxidizers, Strong Bases.[2][5]

Spill Response
Dry Spill: Scoop/Sweep (avoid dust).[3] Wet

Spill: Absorb with vermiculite/clay.

CAS Number 6956-82-7 (Verified)
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Part 2: Chemical Profile & Hazard Assessment
Understanding the chemical structure is the foundation of a safe disposal plan. 2-(4-Bromo-2-
methylphenoxy)acetic acid is a structural analog of MCPA (a common phenoxy herbicide),

substituting a bromine atom for chlorine.

Chemical Structure Analysis: The presence of the bromine (halogen) atom on the aromatic

ring dictates the disposal route. Halogenated organics require higher incineration

temperatures (typically >1100°C) to ensure complete destruction and prevent the formation

of toxic byproducts like brominated dibenzodioxins.

Physical State: Typically a white to off-white crystalline solid.

GHS Classification (Conservative Approach):

H315: Causes skin irritation.[1][6][7]

H319: Causes serious eye irritation.[1][6][7]

H335: May cause respiratory irritation.[1][6][7]

H411: Toxic to aquatic life with long-lasting effects (Inferred from phenoxy acid class).

Part 3: Waste Characterization & Segregation
Proper characterization prevents dangerous reactions in waste drums and regulatory fines.

The "Halogen Rule"
Because this molecule contains Bromine (Br), it must be classified as Halogenated Waste.

Why? Mixing halogenated waste with non-halogenated solvents (like acetone or ethanol)

often downgrades the entire container to "Halogenated," significantly increasing disposal

costs for your facility.

Action: Use a dedicated waste stream labeled "Halogenated Organic Waste."

Compatibility Matrix
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Incompatible With Consequence of Mixing Preventive Action

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)

Fire/Explosion hazard;

generation of toxic bromine

vapors.

Store in separate secondary

containment.

Strong Bases (e.g., NaOH,

KOH)

Exothermic neutralization; salt

formation may precipitate and

clog waste lines.

Do not mix in primary waste

container.[5]

Cyanides/Sulfides

Generation of toxic gas

(HCN/H2S) in acidic

environments.

Strictly segregate from all

acidic waste.[5]

Part 4: Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Chemical
Applicable for: Expired shelf stock, surplus powder, or synthesized crude product.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk.

Transfer:

Wear Nitrile gloves, safety glasses, and a lab coat.

If the powder is fine/dusty, perform transfer inside a fume hood.

Transfer the solid directly into the waste container.

Labeling:

Apply a hazardous waste label.

Constituents: "2-(4-Bromo-2-methylphenoxy)acetic acid".[8]

Hazard Checkbox: [x] Toxic [x] Irritant.
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Tag: "Solid Halogenated Organic Waste."

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Applicable for: Solutions containing the chemical in organic solvents (DCM, Ethyl Acetate,

Methanol).

Segregation:

If solvent is Halogenated (e.g., DCM): Pour into "Halogenated Organic Solvents" carboy.

If solvent is Non-Halogenated (e.g., Methanol): Pour into "Halogenated Organic Solvents"

carboy.

Note: Once this brominated acid is added to non-halogenated solvent, the entire mixture

becomes halogenated waste.

pH Check: If the solution is highly acidic (pH < 2), consider a mild neutralization (to pH 5-9)

with Sodium Bicarbonate before adding to the solvent waste drum to prevent corrosion of the

drum, UNLESS your facility's waste contractor prohibits in-lab neutralization.

Documentation: Log the volume and concentration on the waste container's accumulation

log.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper Towels)

Collection: Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

Sealing: Double-bag if there is a risk of puncture from pipettes or glass.

Disposal: Place in the "Dry Solid Hazardous Waste" drum (often a fiber drum with a liner). Do

not throw in regular trash.

Part 5: Operational Decision Flowchart
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The following diagram illustrates the logical decision-making process for disposing of this

specific chemical.

Start: Waste Generation

Determine Physical State

Solid Waste
(Powder/Crystals)

Pure Compound

Liquid Waste
(Solutions)

Dissolved

Contaminated Debris
(Gloves/Tissues)

Consumables

Select HDPE Wide-Mouth Jar Is Solvent Halogenated? Double Bag (4 mil Poly)

Label: 'Solid Halogenated
Organic Waste'

Use Carboy:
'Halogenated Organic Solvents'

Yes (e.g., DCM)
Add to 'Halogenated'

Carboy (Cross-Contamination)

No (e.g., MeOH)

Merge Streams

Dispose in Dry Hazardous
Waste Drum

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of 2-(4-Bromo-2-
methylphenoxy)acetic acid waste.

Part 6: Spill Response & Decontamination
Trigger: Spillage of >1g solid or >10mL solution outside a containment hood.
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Evacuate & PPE: Clear the immediate area. Don PPE: Nitrile gloves (double gloving

recommended), lab coat, safety goggles, and N95 dust mask if powder is airborne.

Containment:

Solid: Gently cover with wet paper towels to prevent dust dispersion, then scoop into a

bag.

Liquid: Surround with absorbent boom or vermiculite.

Decontamination:

Wipe the surface with a soap/water solution.[1][3][7]

Follow with a solvent wipe (Isopropanol) to pick up organic residue.

Verification: A final wipe with a damp tissue should show no residue.

Disposal of Cleanup Materials: All wipes and absorbents must go into the Solid Hazardous

Waste stream, not the trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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